Cas no 866847-36-1 (ethyl 1-3-(4-chlorobenzenesulfonyl)-6-ethylquinolin-4-ylpiperidine-4-carboxylate)

• Product Name: ethyl 1-3-(4-chlorobenzenesulfonyl)-6-ethylquinolin-4-ylpiperidine-4-carboxylate
• CAS No: 866847-36-1
• MF: C₂₅H₂₇ClN₂O₄S
• MW: 487.010884523392
• CID: 6305467
• PubChem ID: 5640494
• Update Time: 2025-05-22

ethyl 1-3-(4-chlorobenzenesulfonyl)-6-ethylquinolin-4-ylpiperidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 1-3-(4-chlorobenzenesulfonyl)-6-ethylquinolin-4-ylpiperidine-4-carboxylate
• ethyl 1-[3-(4-chlorobenzenesulfonyl)-6-ethylquinolin-4-yl]piperidine-4-carboxylate
• 866847-36-1
• AKOS001857877
• ethyl 1-[3-(4-chlorophenyl)sulfonyl-6-ethylquinolin-4-yl]piperidine-4-carboxylate
• F1605-1261
• SCHEMBL3830968

• Inchi： 1S/C25H27ClN2O4S/c1-3-17-5-10-22-21(15-17)24(28-13-11-18(12-14-28)25(29)32-4-2)23(16-27-22)33(30,31)20-8-6-19(26)7-9-20/h5-10,15-16,18H,3-4,11-14H2,1-2H3
• InChI Key： FZBVOFBRQBNJKL-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)S(C1=CN=C2C=CC(CC)=CC2=C1N1CCC(C(=O)OCC)CC1)(=O)=O

Computed Properties

• Exact Mass: 486.1380062g/mol
• Monoisotopic Mass: 486.1380062g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 757
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 85Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives 4-aminoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Aminoquinolines and derivatives 4-aminoquinolines

Additional information on ethyl 1-3-(4-chlorobenzenesulfonyl)-6-ethylquinolin-4-ylpiperidine-4-carboxylate

Recent Advances in the Study of Ethyl 1-3-(4-Chlorobenzenesulfonyl)-6-Ethylquinolin-4-Ylpiperidine-4-Carboxylate (CAS: 866847-36-1)

The compound ethyl 1-3-(4-chlorobenzenesulfonyl)-6-ethylquinolin-4-ylpiperidine-4-carboxylate (CAS: 866847-36-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique quinoline and piperidine scaffold, has shown promising potential in various therapeutic applications, particularly in the modulation of specific biological targets. Recent studies have focused on its synthesis, pharmacological properties, and mechanistic insights, paving the way for its potential use in drug development.

One of the key areas of research has been the optimization of the synthetic route for ethyl 1-3-(4-chlorobenzenesulfonyl)-6-ethylquinolin-4-ylpiperidine-4-carboxylate. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis method that improves the scalability and purity of the compound. The researchers employed a multi-step reaction sequence, starting from commercially available precursors, and achieved an overall yield of 65%. This advancement is critical for enabling further preclinical and clinical studies.

In terms of pharmacological activity, recent investigations have highlighted the compound's potential as a modulator of protein-protein interactions (PPIs) involved in inflammatory pathways. A 2024 study in Bioorganic & Medicinal Chemistry Letters demonstrated that ethyl 1-3-(4-chlorobenzenesulfonyl)-6-ethylquinolin-4-ylpiperidine-4-carboxylate exhibits potent inhibitory effects on the NF-κB signaling pathway, which plays a central role in chronic inflammation and autoimmune diseases. The study reported an IC50 value of 0.8 µM in cell-based assays, suggesting high efficacy.

Moreover, computational modeling and molecular docking studies have provided insights into the binding interactions of this compound with its biological targets. Research published in the Journal of Chemical Information and Modeling (2023) utilized molecular dynamics simulations to elucidate the binding pose of ethyl 1-3-(4-chlorobenzenesulfonyl)-6-ethylquinolin-4-ylpiperidine-4-carboxylate within the active site of the IKKβ kinase, a key regulator of NF-κB. These findings are instrumental in guiding the design of next-generation derivatives with enhanced potency and selectivity.

Despite these promising results, challenges remain in the development of ethyl 1-3-(4-chlorobenzenesulfonyl)-6-ethylquinolin-4-ylpiperidine-4-carboxylate as a therapeutic agent. Pharmacokinetic studies have indicated moderate bioavailability and a need for further optimization to improve metabolic stability. Ongoing research is focused on structural modifications to address these limitations while retaining the compound's therapeutic efficacy.

In conclusion, ethyl 1-3-(4-chlorobenzenesulfonyl)-6-ethylquinolin-4-ylpiperidine-4-carboxylate (CAS: 866847-36-1) represents a promising candidate for drug development, with recent studies underscoring its potential in modulating critical biological pathways. Continued research efforts are expected to further elucidate its mechanisms of action and optimize its pharmacological profile for clinical applications.